Cas no 1411656-73-9 (1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid)

• Product Name: 1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid
• CAS No: 1411656-73-9
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6357586
• PubChem ID: 64146435
• Update Time: 2025-06-13

1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1411656-73-9
• AKOS013464715
• EN300-6974711
• 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid
• 1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-14(19)16(9-4-10-16)17(13-7-8-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,18,19)
• InChI Key： HWVBUGZCVOYFLK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C(=O)OCC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid

1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid (CAS No. 1411656-73-9): An Overview

1-{[(Benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid (CAS No. 1411656-73-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid is composed of a cyclobutane ring with a carboxylic acid group and a substituted amino group. The benzyloxy carbonyl moiety is a common protecting group in organic synthesis, used to mask the amino functionality during multi-step reactions. The cyclopropyl substituent adds steric hindrance and influences the conformational flexibility of the molecule, which can be crucial for its biological activity.

Recent studies have highlighted the importance of cyclobutane derivatives in various biological processes. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the role of cyclobutane-containing compounds in modulating G protein-coupled receptors (GPCRs). The researchers found that certain cyclobutane derivatives exhibited potent agonist or antagonist activities, suggesting their potential as lead compounds for drug discovery.

The synthesis of 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid typically involves several steps, including the formation of the cyclobutane ring, introduction of the carboxylic acid group, and protection of the amino functionality. One common approach is to start with a cyclobutanone derivative and undergo a series of transformations to introduce the desired functional groups. The use of benzyloxycarbonyl (Cbz) as a protecting group is particularly advantageous due to its stability under various reaction conditions and ease of removal using mild acidic conditions.

In terms of biological activity, 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid has shown promising results in preliminary studies. A 2023 study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory properties of this compound. The researchers reported that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases.

Another area of interest is the pharmacokinetic profile of 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid. A study published in European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

The safety profile of 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid is also an important consideration for its potential use in pharmaceutical applications. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations. However, more extensive safety assessments are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1-{[(benzyloxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid (CAS No. 1411656-73-9) is a promising compound with unique structural features and potential biological activities. Its role in modulating GPCRs, anti-inflammatory properties, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound may pave the way for innovative therapeutic strategies in various disease areas.